Cas no 1016811-41-8 (Propyl 4-Bromo-2-fluorobenzamide)

Propyl 4-Bromo-2-fluorobenzamide is a halogenated benzamide derivative with applications in pharmaceutical and agrochemical research. Its key structural features include a bromo and fluoro substituent on the aromatic ring, enhancing reactivity for further functionalization. The propyl amide moiety contributes to improved solubility in organic solvents, facilitating synthetic modifications. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its stability under standard storage conditions and well-characterized reactivity profile make it a reliable building block for medicinal chemistry and material science applications.
Propyl 4-Bromo-2-fluorobenzamide structure
1016811-41-8 structure
Product Name:Propyl 4-Bromo-2-fluorobenzamide
CAS No:1016811-41-8
MF:C10H11BrFNO
MW:260.102845430374
CID:1086067
PubChem ID:24697054
Update Time:2025-10-22

Propyl 4-Bromo-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-fluoro-N-propylbenzamide
    • Propyl 4-bromo-2-fluorobenzamide
    • DTXSID90640813
    • SCHEMBL582871
    • AKOS000177783
    • NRCMVNLNCMBHAW-UHFFFAOYSA-N
    • 1016811-41-8
    • CS-0211363
    • Benzamide, 4-bromo-2-fluoro-N-propyl-
    • BS-19113
    • MFCD09935765
    • Propyl 4-Bromo-2-fluorobenzamide
    • Inchi： 1S/C10H11BrFNO/c1-2-5-13-10(14)8-4-3-7(11)6-9(8)12/h3-4,6H,2,5H2,1H3,(H,13,14)
    • InChI Key： NRCMVNLNCMBHAW-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)F)C(NCCC)=O

Computed Properties

  • Exact Mass: 259.0008g/mol
  • Monoisotopic Mass: 259.0008g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 260.1g/mol
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.1Ų

Propyl 4-Bromo-2-fluorobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P839298-10mg
Propyl 4-Bromo-2-fluorobenzamide
 1016811-41-8
10mg
 $ 50.00 2022-06-02
TRC
P839298-50mg
Propyl 4-Bromo-2-fluorobenzamide
 1016811-41-8
50mg
 $ 65.00 2022-06-02
TRC
P839298-100mg
Propyl 4-Bromo-2-fluorobenzamide
 1016811-41-8
100mg
 $ 80.00 2022-06-02
1PlusChem
1P0005NG-5g
Benzamide, 4-bromo-2-fluoro-N-propyl-
 1016811-41-8 98%
5g
 $270.00 2025-02-18
1PlusChem
1P0005NG-25g
Benzamide, 4-bromo-2-fluoro-N-propyl-
 1016811-41-8 98%
25g
 $699.00 2025-02-18
1PlusChem
1P0005NG-1g
Benzamide, 4-bromo-2-fluoro-N-propyl-
 1016811-41-8 98%
1g
 $61.00 2025-02-18
A2B Chem LLC
AA06524-1g
Propyl 4-bromo-2-fluorobenzamide
 1016811-41-8 98%
1g
 $75.00 2024-04-20
A2B Chem LLC
AA06524-5g
Propyl 4-bromo-2-fluorobenzamide
 1016811-41-8 98%
5g
 $209.00 2024-04-20
A2B Chem LLC
AA06524-25g
Propyl 4-bromo-2-fluorobenzamide
 1016811-41-8 98%
25g
 $532.00 2024-04-20
abcr
AB272225-1g
Propyl 4-bromo-2-fluorobenzamide, 98%; .
 1016811-41-8 98%
1g
 €144.00 2025-04-22

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